Cas no 5787-32-6 (Butane, 2-bromo-, (2S)-)

Butane, 2-bromo-, (2S)- structure
Butane, 2-bromo-, (2S)- structure
Product Name:Butane, 2-bromo-, (2S)-
CAS No:5787-32-6
MF:C4H9Br
MW:137.018260717392
CID:343901
PubChem ID:12236140
Update Time:2025-04-19

Butane, 2-bromo-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Butane, 2-bromo-, (2S)-
    • [S,(+)]-2-Bromobutane
    • (+)-2-Bromobutane
    • (+)-sec-Butyl bromide
    • (A+/-)-2-bromo-butane
    • 5787-32-6
    • sec-Butyl bromide D-form [MI]
    • (S)-2-Bromobutane
    • 2AL1MZU0XA
    • 2-Bromobutane, (S)-
    • SCHEMBL6956478
    • (2S)-2-bromobutane
    • DTXSID50481749
    • (S)-(+)-2-Bromobutane
    • Q27254482
    • UNII-2AL1MZU0XA
    • Inchi: 1S/C4H9Br/c1-3-4(2)5/h4H,3H2,1-2H3/t4-/m0/s1
    • InChI Key: UPSXAPQYNGXVBF-BYPYZUCNSA-N
    • SMILES: Br[C@@H](C)CC

Computed Properties

  • Exact Mass: 135.98877
  • Monoisotopic Mass: 135.98876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 19.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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